Cas no 876709-32-9 (1-[(piperidin-3-yl)methyl]pyrrolidin-2-one)

• Product Name: 1-[(piperidin-3-yl)methyl]pyrrolidin-2-one
• CAS No: 876709-32-9
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• MDL: MFCD06408761
• CID: 1079355
• PubChem ID: 4712032
• Update Time: 2025-11-02

1-[(piperidin-3-yl)methyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(Piperidin-3-ylmethyl)pyrrolidin-2-one
• 1-Piperidin-3-ylmethyl-pyrrolidin-2-one
• 1-[(piperidin-3-yl)methyl]pyrrolidin-2-one
• EN300-242172
• AKOS000193662
• MFCD06408761
• EU-0016725
• SB41209
• DTXSID30405685
• FT-0766626
• AKOS016347594
• HMS1373D13
• SCHEMBL3330835
• CS-0271338
• PNQLQOFVZKTDSF-UHFFFAOYSA-N
• 1-(3-Piperidinylmethyl)-2-pyrrolidinone
• PS-0179
• 876709-32-9
• 1-(Piperidin-3-ylmethyl)pyrrolidin-2-one, AldrichCPR
• ChemDiv2_001487
• STK693519
• ALBB-022315
• DA-19622
• 2-Pyrrolidinone, 1-(3-piperidinylmethyl)-

• MDL： MFCD06408761
• Inchi： 1S/C10H18N2O/c13-10-4-2-6-12(10)8-9-3-1-5-11-7-9/h9,11H,1-8H2
• InChI Key： PNQLQOFVZKTDSF-UHFFFAOYSA-N
• SMILES： O=C1CCCN1CC1CNCCC1

Computed Properties

• Exact Mass: 182.14200
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.057
• Boiling Point: 334.2°C at 760 mmHg
• Flash Point: 155.9°C
• Refractive Index: 1.506
• PSA: 32.34000
• LogP: 0.87510

1-[(piperidin-3-yl)methyl]pyrrolidin-2-one Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-[(piperidin-3-yl)methyl]pyrrolidin-2-one

Comprehensive Guide to 1-[(piperidin-3-yl)methyl]pyrrolidin-2-one (CAS No. 876709-32-9): Properties, Applications, and Market Insights

1-[(piperidin-3-yl)methyl]pyrrolidin-2-one (CAS No. 876709-32-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic molecule features a pyrrolidin-2-one core linked to a piperidin-3-ylmethyl group, making it a versatile intermediate for drug discovery and material science. Its unique structural properties enable diverse applications, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in 1-[(piperidin-3-yl)methyl]pyrrolidin-2-one is reflected in recent search trends, with queries like "synthesis of 1-[(piperidin-3-yl)methyl]pyrrolidin-2-one" and "CAS 876709-32-9 applications" rising among researchers. This compound’s potential role in addressing neurodegenerative diseases aligns with the global focus on brain health innovations, a hot topic in 2024. Its molecular weight (182.26 g/mol) and moderate lipophilicity make it particularly suitable for crossing the blood-brain barrier (BBB), a critical factor in CNS drug design.

From a synthetic chemistry perspective, 1-[(piperidin-3-yl)methyl]pyrrolidin-2-one serves as a key building block for N-heterocyclic compounds. Its dual functional groups allow for selective modifications, enabling the creation of libraries of derivatives for high-throughput screening (HTS). Recent studies highlight its utility in developing sigma receptor ligands, which show promise for treating chronic pain and psychiatric disorders—areas of intense pharmaceutical investment.

The commercial landscape for CAS 876709-32-9 reflects its growing importance. Major suppliers now offer this compound in quantities ranging from milligram to kilogram scales, with purity levels exceeding 98% (HPLC). Pricing analytics indicate a 15-20% annual demand increase, driven by academic labs and contract research organizations (CROs) focusing on neuropharmacology. Storage typically requires ambient or refrigerated conditions, with stability data confirming >24-month shelf life when protected from moisture.

Quality control protocols for 1-[(piperidin-3-yl)methyl]pyrrolidin-2-one emphasize HPLC-UV analysis and residual solvent testing per ICH guidelines. The compound’s characteristic NMR peaks (δ 1.4-1.8 ppm for piperidine protons, δ 2.3 ppm for pyrrolidone CH2) serve as critical identity markers. Advanced characterization often includes LC-MS to confirm molecular ion patterns and chiral HPLC for enantiomeric purity assessment when applicable.

Emerging applications leverage the compound’s hydrogen bond acceptor/donor capacity in supramolecular chemistry and crystal engineering. Researchers are exploring its use in designing metal-organic frameworks (MOFs) with potential gas storage capabilities. These developments position 876709-32-9 as a multifaceted tool beyond traditional medicinal chemistry, aligning with the green chemistry movement through atom-efficient transformations.

Safety profiles indicate that 1-[(piperidin-3-yl)methyl]pyrrolidin-2-one requires standard laboratory precautions—proper PPE (gloves, goggles) and ventilation are recommended during handling. While not classified as hazardous under GHS criteria, material safety data sheets (MSDS) advise against inhalation or prolonged skin contact. Disposal should follow institutional guidelines for organic nitrogen compounds.

The future outlook for CAS 876709-32-9 appears robust, with patent analyses showing increased incorporation into proteolysis targeting chimeras (PROTACs) and covalent inhibitors. Its structural plasticity makes it valuable for fragment-based drug discovery (FBDD), particularly in kinase-targeted therapies. As the pharmaceutical industry prioritizes CNS drug development, demand for this scaffold will likely accelerate, potentially creating supply chain opportunities for specialized manufacturers.